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Compound of Interest

Compound Name: Osmium tetrachloride

Cat. No.: B155977 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals working with osmium compounds, particularly the highly volatile and

toxic osmium tetroxide (OsO₄). The following information is intended to supplement, not

replace, your institution's specific safety protocols and the chemical's Safety Data Sheet (SDS).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with osmium tetroxide?

A1: Osmium tetroxide (OsO₄) is a potent oxidizing agent that is highly toxic and volatile.[1] The

solid form readily sublimes at room temperature, creating hazardous vapors.[2][3] The primary

hazards include:

Severe Eye Damage: Vapors can cause a gritty feeling in the eyes, the appearance of rings

around lights, and can irreversibly stain the cornea, potentially leading to blindness.[4][5][6]

Respiratory Tract Irritation: Inhalation of vapors can lead to coughing, shortness of breath,

headache, and in high concentrations, pulmonary edema which can be fatal.[2][4] Symptoms

may be delayed for several hours after exposure.[2][6]

Skin Damage: Direct contact with the solid or its solutions can cause severe skin irritation,

burns, and dermatitis.[4][6] It can also cause a black staining on the skin due to its reduction

to less reactive osmium dioxide.[2]
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Systemic Toxicity: Ingestion or significant absorption through the skin or lungs can lead to

kidney and liver damage.[5][6][7]

Q2: What are the permissible exposure limits for osmium tetroxide?

A2: Due to its high toxicity, the permissible exposure limits for osmium tetroxide are very low. It

is crucial to adhere to these limits to prevent adverse health effects.

Regulatory Body
Exposure Limit (8-hour
Time-Weighted Average)

Short-Term Exposure Limit
(STEL)

OSHA (PEL) 0.002 mg/m³ -

NIOSH (REL) 0.002 mg/m³ (0.0002 ppm)
0.006 mg/m³ (0.0006 ppm) for

15 minutes

ACGIH (TLV) 0.0002 ppm (0.002 mg/m³) 0.0006 ppm (0.006 mg/m³)

Data sourced from multiple references.[6][7][8][9][10]

Q3: What are the best practices for storing osmium tetroxide?

A3: Proper storage is critical to minimize the risk of exposure.

Store in a designated, secure, and well-ventilated area, such as a locked cabinet or a

labeled refrigerator.[11]

Always use sealed glass containers, as osmium tetroxide can penetrate plastics.[1] These

primary containers should be placed within unbreakable secondary containment.[11]

Refrigerators used for storage must be clearly labeled with a warning sign indicating the

presence of osmium tetroxide and its hazards.[11]

Store separately from incompatible materials such as acids (especially hydrochloric acid),

bases, organic materials, and reducing agents.[3][6]

Q4: Are there safer alternatives to osmium tetroxide?
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A4: Yes, for some applications, less hazardous alternatives exist.

Potassium Permanganate (KMnO₄): In combination with other reagents like uranyl acetate,

potassium permanganate can be an effective substitute for osmium tetroxide in freeze-

substitution for electron microscopy, offering good ultrastructural preservation.[12][13] For

chemical cleavage of mismatch (CCM) in mutation detection, potassium permanganate with

tetraethylammonium chloride can replace osmium tetroxide.

Glutaraldehyde: For scanning electron microscopy (SEM) where metal-coating is used, a

primary fixation with glutaraldehyde followed by dehydration can be sufficient, eliminating the

need for osmium tetroxide.

Q5: What is the role of osmium compounds in drug development?

A5: While osmium tetroxide itself is too toxic for therapeutic use, various osmium-based

coordination complexes are being investigated as potential anticancer agents. These

complexes are designed to be more stable and less reactive than osmium tetroxide under

physiological conditions. Some have shown potent activity against human cancer cells,

sometimes exceeding that of existing platinum-based drugs like cisplatin. Their mechanisms of

action can include redox activation, DNA targeting, and inhibition of protein kinases.

Troubleshooting Guides
Issue: Accidental Spill of Osmium Tetroxide Solution
Scenario 1: Small Spill (< 2 mL) Inside a Chemical Fume Hood

Immediate Action: Alert personnel in the immediate vicinity.[11] Do not evacuate the lab.

Personal Protective Equipment (PPE): Ensure you are wearing appropriate PPE, including

double nitrile gloves, a lab coat, and chemical splash goggles.[11]

Neutralization: Cover the spill with an absorbent material like kitty litter or vermiculite that has

been soaked in corn oil.[2][11] Corn oil effectively neutralizes osmium tetroxide, turning black

in the process.[2]

Cleanup: Once the material is fully absorbed and has turned black, carefully scoop it into a

sealed plastic bag.[8][11]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/89155/
https://pubmed.ncbi.nlm.nih.gov/32524772/
https://www.zora.uzh.ch/entities/publication/43588c64-0a3f-4a00-8fdc-e39dbad9e335
https://www.zora.uzh.ch/entities/publication/43588c64-0a3f-4a00-8fdc-e39dbad9e335
https://ehs.yale.edu/sites/default/files/files/osmium-tetroxide-sop.pdf
https://www.zora.uzh.ch/entities/publication/43588c64-0a3f-4a00-8fdc-e39dbad9e335
https://ehs.yale.edu/sites/default/files/files/osmium-tetroxide-sop.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Osmium-Tetroxide
https://www.zora.uzh.ch/entities/publication/43588c64-0a3f-4a00-8fdc-e39dbad9e335
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Wipe the spill area with more corn oil, followed by an aqueous solution of

sodium sulfite or sodium sulfide, and finally with a detergent solution.[8][11]

Waste Disposal: All contaminated materials (absorbent, gloves, wipes) must be placed in the

sealed bag, labeled as hazardous waste containing osmium tetroxide, and disposed of

according to your institution's hazardous waste procedures.[8][11]

Scenario 2: Large Spill (> 2 mL) or Any Spill Outside a Fume Hood

Immediate Action: Evacuate the area immediately.[4] Close all doors to the affected lab.[4]

Alerting Authorities: Post a warning sign on the door indicating an osmium tetroxide spill.[11]

Contact your institution's Environmental Health & Safety (EH&S) department and emergency

services.[4]

Do Not Attempt to Clean Up: A large spill or a spill outside of a fume hood presents a

significant inhalation hazard and should only be handled by trained emergency response

personnel.

Issue: Suspected Osmium Tetroxide Vapor Exposure
Immediate Action: If you suspect you have inhaled osmium tetroxide vapors, immediately

move to fresh air.[11]

Seek Medical Attention: Notify your supervisor and seek immediate medical attention.[11] Be

prepared to provide the Safety Data Sheet (SDS) for osmium tetroxide to the medical

personnel.

Symptom Monitoring: Be aware that symptoms such as eye irritation, coughing, and

shortness of breath may be delayed for several hours after exposure.[2][6]

Issue: Skin or Eye Contact with Osmium Tetroxide
Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing any contaminated clothing. Wash the area with soap and water.

[8] Seek immediate medical attention.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Osmium-Tetroxide
https://www.zora.uzh.ch/entities/publication/43588c64-0a3f-4a00-8fdc-e39dbad9e335
https://pubchem.ncbi.nlm.nih.gov/compound/Osmium-Tetroxide
https://www.zora.uzh.ch/entities/publication/43588c64-0a3f-4a00-8fdc-e39dbad9e335
https://www.dovepress.com/chinese-medicine-formula-hj11-alleviates-atherosclerosis-by-inactivati-peer-reviewed-fulltext-article-JIR
https://www.dovepress.com/chinese-medicine-formula-hj11-alleviates-atherosclerosis-by-inactivati-peer-reviewed-fulltext-article-JIR
https://www.zora.uzh.ch/entities/publication/43588c64-0a3f-4a00-8fdc-e39dbad9e335
https://www.dovepress.com/chinese-medicine-formula-hj11-alleviates-atherosclerosis-by-inactivati-peer-reviewed-fulltext-article-JIR
https://www.zora.uzh.ch/entities/publication/43588c64-0a3f-4a00-8fdc-e39dbad9e335
https://www.zora.uzh.ch/entities/publication/43588c64-0a3f-4a00-8fdc-e39dbad9e335
https://ehs.yale.edu/sites/default/files/files/osmium-tetroxide-sop.pdf
https://chemistry.stackexchange.com/questions/84450/osmium-tetroxide-reaction-with-cell-membrane
https://pubchem.ncbi.nlm.nih.gov/compound/Osmium-Tetroxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if it is safe to do so. Seek immediate

medical attention.

Quantitative Data Summary
Table 1: Toxicity Data for Osmium Tetroxide

Parameter Value Species Route

LD₅₀ 14 mg/kg Rat Oral

LC₅₀ 1.7 ppm (15 mg/m³) Rat
Inhalation (4-hour

exposure)

LCLo 40 ppm Rat Inhalation (4 hours)

Data sourced from multiple references.[6][7]

Table 2: Physical and Chemical Properties of Osmium Tetroxide

Property Value

Molecular Weight 254.2 g/mol

Melting Point 40.25 °C (104.45 °F)

Boiling Point 129.7 °C (265.5 °F)

Vapor Pressure 7 mmHg at 20 °C

Water Solubility 6.23 g/100 mL at 25 °C

Data sourced from multiple references.[6][8][10]

Experimental Protocols
Protocol for Safe Handling and Weighing of Osmium
Tetroxide
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Preparation:

All work with osmium tetroxide must be conducted in a certified chemical fume hood.[11]

Line the work surface of the fume hood with plastic-backed absorbent pads.[2]

Ensure an eyewash station and safety shower are accessible and unobstructed.[2]

Post a warning sign on the fume hood indicating that osmium tetroxide is in use.[2]

Personal Protective Equipment (PPE):

Wear chemical splash goggles (safety glasses are not sufficient).[7]

Wear double nitrile gloves.[11] Change the outer glove immediately if contamination is

suspected.

Wear a fully buttoned lab coat with sleeves rolled down.

Handling:

Whenever possible, use pre-made solutions to avoid handling the solid.[2]

If weighing the solid is necessary, place the balance inside the fume hood. If this is not

possible, tare a sealed container, add the solid to the container inside the fume hood, seal

it, and then move it to the balance for weighing.[3]

Keep containers of osmium tetroxide sealed whenever not in use.[2]

Post-Procedure:

Decontaminate all non-disposable labware that has come into contact with osmium

tetroxide by rinsing with corn oil or an aqueous solution of sodium sulfite or sodium sulfide

before removing it from the fume hood.[11]

Wipe down the work surface with corn oil, followed by a sodium sulfite solution and then a

detergent solution.[11]
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Dispose of all contaminated disposable items as hazardous waste.

Protocol for Neutralization and Disposal of Osmium
Tetroxide Waste

Preparation:

All neutralization procedures must be performed in a chemical fume hood while wearing

appropriate PPE.

Neutralization with Corn Oil (for solutions):

For a 2% osmium tetroxide solution, add at least twice the volume of corn oil.

Stir the mixture until the corn oil turns completely black, indicating the reduction of osmium

tetroxide.

To verify complete neutralization, hold a piece of filter paper soaked in corn oil over the

solution. If the paper blackens, more corn oil needs to be added.

Neutralization with Sodium Sulfite/Sulfide (for aqueous solutions):

Aqueous solutions can also be neutralized by adding sodium sulfite or sodium sulfide,

which reduces osmium tetroxide to less hazardous forms.

Disposal:

All neutralized solutions and contaminated materials (pipette tips, gloves, etc.) must be

collected as hazardous waste.

Use a dedicated, sealed, and properly labeled hazardous waste container.

Empty osmium tetroxide containers are also considered hazardous waste and must not be

rinsed or discarded in regular trash.

Contact your institution's EH&S department for waste pickup.[2]
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Visualizations

Osmium Tetroxide Spill Response Workflow
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Caption: Workflow for responding to an osmium tetroxide spill.

PPE Selection for Handling Osmium Compounds

Handling Osmium Tetroxide?
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Caption: Logical guide for selecting appropriate PPE.
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Osmium Tetroxide Mechanism of Cellular Damage
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Caption: Mechanism of osmium tetroxide cellular damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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